Cas no 138588-57-5 ([1,1'-Biphenyl]-4-amine, 2,4'-dichloro-)

[1,1'-Biphenyl]-4-amine, 2,4'-dichloro- structure
138588-57-5 structure
Product Name:[1,1'-Biphenyl]-4-amine, 2,4'-dichloro-
CAS No:138588-57-5
MF:C12H9Cl2N
MW:238.112560987473
CID:1263971
PubChem ID:19878910
Update Time:2025-04-20

[1,1'-Biphenyl]-4-amine, 2,4'-dichloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, 2,4'-dichloro-
    • DA-45445
    • 2,4'-dichloro-[1,1'-biphenyl]-4-amine
    • SCHEMBL9732490
    • XUKCHHOHKUJLJD-UHFFFAOYSA-N
    • 2,4'-Dichloro-4-amino-biphenyl
    • A1-09984
    • 3-chloro-4-(4-chlorophenyl)benzenamine
    • 138588-57-5
    • 3-chloro-4-(4-chlorophenyl)aniline
    • Inchi: 1S/C12H9Cl2N/c13-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)14/h1-7H,15H2
    • InChI Key: XUKCHHOHKUJLJD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=CC(=CC=1)Cl)N

Computed Properties

  • Exact Mass: 237.01137
  • Monoisotopic Mass: 237.0112047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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